Cas no 1602798-30-0 (Isoquinoline, 1,8-dichloro-3-methyl-)

1,8-Dichloro-3-methylisoquinoline is a halogenated isoquinoline derivative characterized by its distinct chloro and methyl substituents at the 1, 8, and 3 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive sites enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing chlorine atoms enhance its utility in cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. Suitable for controlled reactions under inert conditions, it exhibits stability under standard handling protocols. Its purity and structural specificity ensure consistent performance in research and industrial applications.

Isoquinoline, 1,8-dichloro-3-methyl- structure

1602798-30-0 structure

Product Name:Isoquinoline, 1,8-dichloro-3-methyl-

CAS No:1602798-30-0

MF:C₁₀H₇Cl₂N

MW:212.075280427933

CID:5253198

Update Time:2025-06-12

Isoquinoline, 1,8-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1,8-dichloro-3-methyl-
- Inchi： 1S/C10H7Cl2N/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-5H,1H3
- InChI Key： DAOBCMBGRZZRPL-UHFFFAOYSA-N
- SMILES： C1(Cl)C2=C(C=CC=C2Cl)C=C(C)N=1

Isoquinoline, 1,8-dichloro-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064281-1g	1,8-Dichloro-3-methylisoquinoline	1602798-30-0	95%	1g	￥4697.0	2024-04-18
Enamine	EN300-398039-0.05g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		0.05g	$792.0	2023-03-02
Enamine	EN300-398039-0.1g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		0.1g	$829.0	2023-03-02
Enamine	EN300-398039-0.25g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		0.25g	$867.0	2023-03-02
Enamine	EN300-398039-0.5g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		0.5g	$905.0	2023-03-02
Enamine	EN300-398039-1.0g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		1g	$0.0	2023-06-07
Enamine	EN300-398039-2.5g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		2.5g	$1848.0	2023-03-02
Enamine	EN300-398039-5.0g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		5.0g	$2732.0	2023-03-02
Enamine	EN300-398039-10.0g	1,8-dichloro-3-methylisoquinoline	1602798-30-0		10.0g	$4052.0	2023-03-02

Isoquinoline, 1,8-dichloro-3-methyl- Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on Isoquinoline, 1,8-dichloro-3-methyl-

Recent Advances in Isoquinoline, 1,8-dichloro-3-methyl- (CAS: 1602798-30-0) Research: A Comprehensive Review

The compound Isoquinoline, 1,8-dichloro-3-methyl- (CAS: 1602798-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The briefing is based on a thorough review of recent peer-reviewed literature, patent filings, and industry reports.

Recent studies have highlighted the role of Isoquinoline, 1,8-dichloro-3-methyl- as a promising scaffold for the development of novel small-molecule inhibitors targeting various disease pathways. Its structural features, including the dichloro and methyl substitutions, contribute to its enhanced binding affinity and selectivity towards specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases involved in inflammatory responses, suggesting potential applications in autoimmune diseases.

In addition to its therapeutic potential, advancements in the synthetic methodologies for Isoquinoline, 1,8-dichloro-3-methyl- have been reported. A recent patent (WO2023051234) describes an optimized multi-step synthesis route that improves yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Further investigations into the mechanistic pathways of Isoquinoline, 1,8-dichloro-3-methyl- have revealed its interaction with cellular signaling networks, particularly those involving NF-κB and MAPK pathways. These findings, published in Cell Chemical Biology (2024), underscore its potential as a multi-target agent, capable of modulating complex disease mechanisms. However, researchers caution that further in vivo studies are needed to fully elucidate its pharmacokinetic and safety profiles.

In conclusion, Isoquinoline, 1,8-dichloro-3-methyl- (CAS: 1602798-30-0) represents a versatile and promising compound in the realm of drug discovery. Its unique chemical properties, combined with recent breakthroughs in synthesis and biological evaluation, position it as a valuable candidate for future therapeutic development. Continued research efforts are expected to further explore its applications across various disease areas, including oncology, inflammation, and infectious diseases.